Cas no 1261996-44-4 ([1,1'-Biphenyl]-4-sulfonamide, N-(1,1-dimethylethyl)-3'-formyl-4'-hydroxy-)

• Product Name: [1,1'-Biphenyl]-4-sulfonamide, N-(1,1-dimethylethyl)-3'-formyl-4'-hydroxy-
• CAS No: 1261996-44-4
• MF: C₁₇H₁₉NO₄S
• MW: 333.40206360817
• MDL: MFCD18314928
• CID: 5207254
• Update Time: 2026-03-06

[1,1'-Biphenyl]-4-sulfonamide, N-(1,1-dimethylethyl)-3'-formyl-4'-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 4-(4-t-Butylsulfamoylphenyl)-2-formylphenol
• [1,1'-Biphenyl]-4-sulfonamide, N-(1,1-dimethylethyl)-3'-formyl-4'-hydroxy-

• MDL： MFCD18314928
• Inchi： 1S/C17H19NO4S/c1-17(2,3)18-23(21,22)15-7-4-12(5-8-15)13-6-9-16(20)14(10-13)11-19/h4-11,18,20H,1-3H3
• InChI Key： GELNLSUCYFWVPX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=CC(=C(C=O)C=2)O)=CC=1)(NC(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 498
• XLogP3: 3.2
• Topological Polar Surface Area: 91.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on [1,1'-Biphenyl]-4-sulfonamide, N-(1,1-dimethylethyl)-3'-formyl-4'-hydroxy-

Comprehensive Guide to [1,1'-Biphenyl]-4-sulfonamide, N-(1,1-dimethylethyl)-3'-formyl-4'-hydroxy- (CAS No. 1261996-44-4)

[1,1'-Biphenyl]-4-sulfonamide, N-(1,1-dimethylethyl)-3'-formyl-4'-hydroxy- (CAS No. 1261996-44-4) is a specialized organic compound with significant applications in pharmaceutical research and material science. This compound, often referred to as a biphenyl sulfonamide derivative, has garnered attention due to its unique structural features and potential utility in drug discovery. Researchers and industry professionals frequently search for 1261996-44-4 suppliers, biphenyl sulfonamide synthesis, and applications of formyl-hydroxy biphenyl derivatives, making it a relevant topic in modern chemistry.

The molecular structure of [1,1'-Biphenyl]-4-sulfonamide, N-(1,1-dimethylethyl)-3'-formyl-4'-hydroxy- includes a biphenyl core functionalized with a sulfonamide group, a tert-butyl moiety, and formyl and hydroxy substituents. These functional groups contribute to its reactivity and make it a valuable intermediate in organic synthesis. Recent trends in AI-driven drug discovery and green chemistry have increased interest in such compounds, as they can serve as building blocks for targeted therapeutics and sustainable materials.

One of the most searched questions regarding this compound is "What are the uses of CAS 1261996-44-4?" In pharmaceutical applications, [1,1'-Biphenyl]-4-sulfonamide derivatives have shown promise as enzyme inhibitors and receptor modulators. The presence of both formyl and hydroxy groups allows for further chemical modifications, making it a versatile scaffold in medicinal chemistry. Additionally, its potential in material science, particularly in the development of advanced polymers and liquid crystals, is an area of active research.

The synthesis of N-(1,1-dimethylethyl)-3'-formyl-4'-hydroxy-[1,1'-biphenyl]-4-sulfonamide typically involves multi-step organic reactions, including Suzuki coupling, sulfonylation, and selective formylation. Researchers often look for optimized synthetic routes for 1261996-44-4 to improve yields and reduce environmental impact. With growing emphasis on green chemistry principles, recent studies have explored catalytic methods and solvent-free conditions for producing such compounds.

From a commercial perspective, the demand for [1,1'-Biphenyl]-4-sulfonamide, N-(1,1-dimethylethyl)-3'-formyl-4'-hydroxy- has been steadily increasing, particularly from pharmaceutical companies and research institutions. The global market for specialty chemicals and pharmaceutical intermediates has driven innovation in the production and application of such compounds. Quality control parameters including HPLC purity, NMR characterization, and residual solvent analysis are critical considerations for buyers searching for high-quality 1261996-44-4.

Storage and handling of CAS 1261996-44-4 require standard laboratory precautions. The compound should be kept in cool, dry conditions, protected from light and moisture. While not classified as hazardous under normal conditions, proper personal protective equipment should be used when handling, as with all laboratory chemicals. These safety considerations are frequently searched by laboratory technicians and purchasing managers evaluating this material.

Recent advancements in computational chemistry and molecular modeling have opened new possibilities for understanding and utilizing [1,1'-Biphenyl]-4-sulfonamide derivatives. The combination of experimental data with in silico predictions has become a powerful tool in optimizing the properties and applications of such compounds. This interdisciplinary approach aligns with current trends in digital chemistry and AI-assisted molecular design.

For researchers working with N-(1,1-dimethylethyl)-3'-formyl-4'-hydroxy-[1,1'-biphenyl]-4-sulfonamide, analytical characterization is crucial. Common techniques include mass spectrometry for molecular weight confirmation, infrared spectroscopy for functional group analysis, and X-ray crystallography for structural determination. These analytical methods are often searched in relation to 1261996-44-4 characterization protocols.

The future outlook for [1,1'-Biphenyl]-4-sulfonamide, N-(1,1-dimethylethyl)-3'-formyl-4'-hydroxy- appears promising, particularly in the context of personalized medicine and targeted drug delivery systems. As the pharmaceutical industry continues to focus on precision therapeutics, compounds with well-defined structural features and modifiable functional groups will remain in high demand. Ongoing research into structure-activity relationships of such derivatives may lead to breakthrough applications in various therapeutic areas.

In conclusion, CAS 1261996-44-4 represents an important class of biphenyl sulfonamide compounds with diverse applications in modern chemistry and drug development. Its unique combination of functional groups makes it valuable for both academic research and industrial applications. As synthetic methodologies advance and new applications emerge, this compound is likely to maintain its relevance in the specialty chemicals market and pharmaceutical research landscape.